[(1R,4S,6R,7S,17R)-4-ethyl-4-hydroxy-6,7-dimethyl-3,8-dioxo-2,9-dioxa-14-azatricyclo[9.5.1.014,17]heptadec-11-en-7-yl] acetate
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Overview
Description
[(1R,4S,6R,7S,17R)-4-ethyl-4-hydroxy-6,7-dimethyl-3,8-dioxo-2,9-dioxa-14-azatricyclo[9.5.1.014,17]heptadec-11-en-7-yl] acetate is a natural product found in Senecio ruwenzoriensis with data available.
Scientific Research Applications
Chemoenzymatic Synthesis Applications
This compound has been utilized in chemoenzymatic synthesis processes. For example, it's involved in the synthesis of the HMG-CoA reductase inhibitor rosuvastatin and the natural styryl lactone cryptomoscatone E1 (Ramesh et al., 2017).
Synthesis of Aminoalkyl Derivatives
The synthesis of various aminoalkyl derivatives of this compound has been reported, showing potential applications in the field of medicinal chemistry (Kossakowski & Kuran, 2008).
Asymmetric Synthesis
The compound is also used in asymmetric synthesis, particularly in the creation of 8-oxabicyclo[3.2.1]octane-2,3,4,6,7-pentol derivatives (Gerber & Vogel, 2001).
Studies in Crystallography
In crystallography, this compound's derivatives have been examined to understand their molecular structure and properties, which can be vital for developing new materials and drugs (Lynch et al., 1995).
Biological Activity Studies
Studies have been conducted on the synthesis and evaluation of its derivatives for biological activities, such as cytotoxic properties against cancer cell lines (Kuran et al., 2013).
Properties
Molecular Formula |
C20H29NO7 |
---|---|
Molecular Weight |
395.4 g/mol |
IUPAC Name |
[(1R,4S,6R,7S,17R)-4-ethyl-4-hydroxy-6,7-dimethyl-3,8-dioxo-2,9-dioxa-14-azatricyclo[9.5.1.014,17]heptadec-11-en-7-yl] acetate |
InChI |
InChI=1S/C20H29NO7/c1-5-20(25)10-12(2)19(4,28-13(3)22)17(23)26-11-14-6-8-21-9-7-15(16(14)21)27-18(20)24/h6,12,15-16,25H,5,7-11H2,1-4H3/t12-,15-,16-,19+,20+/m1/s1 |
InChI Key |
IYLGZMTXKJYONK-OZZRQTCFSA-N |
Isomeric SMILES |
CC[C@@]1(C[C@H]([C@](C(=O)OCC2=CCN3[C@H]2[C@@H](CC3)OC1=O)(C)OC(=O)C)C)O |
Canonical SMILES |
CCC1(CC(C(C(=O)OCC2=CCN3C2C(CC3)OC1=O)(C)OC(=O)C)C)O |
Synonyms |
isoline |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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